Cas no 953787-51-4 (Pantoprazole Sulfide N-Oxide)

• Product Name: Pantoprazole Sulfide N-Oxide
• CAS No: 953787-51-4
• MF: C₁₆H₁₅F₂N₃O₄S
• MW: 383.369809389114
• MDL: MFCD18252639
• CID: 802633
• PubChem ID: 23655653
• Update Time: 2024-10-25

Pantoprazole Sulfide N-Oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,6-(difluoromethoxy)-2-[[(3,4-dimethoxy-1-oxido-2-pyridinyl)methyl]thio]-
• Pantoprazole Sulfide N-Oxide (Pantoprazole Impurity) see P183030
• 5-(Difluoromethoxy)-2-[[(3,4-dimethoxy-2-pyridinyl)methyl]thio]-1H-benzimidazole-N-oxide
• Pantoprazole Sulfide
• Pantoprazole Sulfide N-Oxide (Pantoprazole Impurity)
• Pantoprazole Sulfide N-Oxide (Pantoprazole Impurity) see P183030
• 2-(3,4-dimethoxy-1-oxypyridin-2-ylmethylsulfanyl)-5-difluoromethoxy-1H-benzimidazole
• 5-(DifluoroMethoxy)-1-[(3,4-diMethoxy-2-pyridinyl)Methyl]-2-[[(3,4-diMethoxy-2-pyridinyl)Methyl]sulfonyl]-1H-benziMidazole
• 6-(difluoroMethoxy)-2-[[(3,4-diMethoxy -1-oxido-2-pyridinyl)Methyl]thio]
• Pantoprazole Impurity
• 2-(((5-(difluoromethoxy)-1H-benzo[d]imidazol-2-yl)thio)methyl)- 3,4-dimethoxypyridine 1-oxide
• 6-(Difluoromethoxy)-2-[[(3,4-dimethoxy-1-oxido-2-pyridinyl)methyl]thio]-1H-benzimidazole (ACI)
• 2-[[(3,4-Dimethoxy-1-oxopyridin-2-yl)methyl]sulfanyl]-5-difluoromethoxy-1H-benzimidazole
• DB-229240
• NQUQOQLHXGSYRG-UHFFFAOYSA-N
• AKOS037649322
• D81080
• 953787-51-4
• 6-(difluoromethoxy)-2-[(3,4-dimethoxy-1-oxidopyridin-1-ium-2-yl)methylsulfanyl]-1H-benzimidazole
• 2-(((6-(Difluoromethoxy)-1H-benzo[d]imidazol-2-yl)thio)methyl)-3,4-dimethoxypyridine1-oxide
• MFCD18252639
• 5-(Difluoromethoxy)-2-{[(3,4-dimethoxy-1-oxido-2-pyridinyl)methyl]sulfanyl}-1H-benzimidazole
• 2-(((5-(difluoromethoxy)-1H-benzo[d]imidazol-2-yl)thio)methyl)-3,4-dimethoxypyridine 1-oxide? (Pantoprazole Impurity
• 2-(((6-(Difluoromethoxy)-1H-benzo[d]imidazol-2-yl)thio)methyl)-3,4-dimethoxypyridine 1-oxide
• PANTOPRAZOLE SULFIDE N-OXIDE
• BS-18045
• CS-0166178
• Pantoprazole Sulfide N-Oxide

• MDL： MFCD18252639
• Inchi： 1S/C16H15F2N3O4S/c1-23-13-5-6-21(22)12(14(13)24-2)8-26-16-19-10-4-3-9(25-15(17)18)7-11(10)20-16/h3-7,15H,8H2,1-2H3,(H,19,20)
• InChI Key： NQUQOQLHXGSYRG-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(CSC2NC3C(=CC(=CC=3)OC(F)F)N=2)=C(OC)C(OC)=CC=1

Computed Properties

• Exact Mass: 383.07500
• Monoisotopic Mass: 383.07513347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.47
• Melting Point: 124-127°C
• Boiling Point: 625.4°C at 760 mmHg
• Flash Point: 332°C
• Refractive Index: 1.616
• PSA: 107.13000
• LogP: 3.90230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles